![molecular formula C9H12ClNO2 B1522607 4-(1-Aminoethyl)benzoic acid hydrochloride CAS No. 1187930-54-6](/img/structure/B1522607.png)
4-(1-Aminoethyl)benzoic acid hydrochloride
Overview
Description
4-(1-Aminoethyl)benzoic acid hydrochloride is an organic compound . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C9H12ClNO2 . The InChI code for this compound is 1S/C9H11NO2.ClH/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h2-6H,10H2,1H3,(H,11,12);1H .
Physical And Chemical Properties Analysis
This compound is a light yellow solid . It has a molecular weight of 201.65 .
Scientific Research Applications
4-(1-Aminoethyl)benzoic acid hydrochloride has a wide range of scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals and other biologically active compounds. It is also used as a catalyst in organic synthesis reactions, such as the synthesis of 4-amino-2-methylbenzoic acid. This compound is also used as a nucleophile in the synthesis of heterocyclic compounds.
Mechanism of Action
- Target of Action In some scientific experiments, 4-(1-Aminoethyl)benzoic acid hydrochloride has been used as a substrate analog to study enzyme kinetics and inhibition. Its exact targets may vary depending on the specific context of use.
Pharmacokinetics
- this compound is likely absorbed in the gastrointestinal tract. It may distribute throughout the body, but specific tissue distribution remains unclear. The compound could undergo hepatic metabolism, potentially involving conjugation with glycine or other pathways. It may be excreted as hippuric acid after conjugation with glycine in the liver .
Advantages and Limitations for Lab Experiments
4-(1-Aminoethyl)benzoic acid hydrochloride is a relatively inexpensive and easy to use reagent for organic synthesis reactions. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is also a relatively weak acid and has a low solubility in water, which can limit its usefulness in certain synthesis reactions.
Future Directions
In the future, 4-(1-Aminoethyl)benzoic acid hydrochloride could be further explored for its potential therapeutic applications. For example, it could be studied for its potential to modulate the activity of certain enzymes, or its potential anti-cancer effects. Additionally, further research could be conducted to explore the potential of this compound as a catalyst for other organic synthesis reactions. Furthermore, further studies could be conducted to explore the potential of this compound as a reagent for the synthesis of other organic compounds.
Safety and Hazards
properties
IUPAC Name |
4-(1-aminoethyl)benzoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h2-6H,10H2,1H3,(H,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNWOFSYSPMCLJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187930-54-6 | |
Record name | 1187930-54-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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